Cas no 2411219-08-2 (Silacyclopentane, 3-ethynyl-1,1-dimethyl-)

• Product Name: Silacyclopentane, 3-ethynyl-1,1-dimethyl-
• CAS No: 2411219-08-2
• MF: C₈H₁₄Si
• MW: 138.282263278961
• CID: 4787188
• Update Time: 2025-06-11

Silacyclopentane, 3-ethynyl-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Silacyclopentane, 3-ethynyl-1,1-dimethyl-

• Inchi： 1S/C8H14Si/c1-4-8-5-6-9(2,3)7-8/h1,8H,5-7H2,2-3H3
• InChI Key： QTGKIUGKDWUKMS-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CCC(C#C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoheterocyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds

Additional information on Silacyclopentane, 3-ethynyl-1,1-dimethyl-

Exploring Silacyclopentane, 3-ethynyl-1,1-dimethyl- (CAS No. 2411219-08-2): A Versatile Building Block in Modern Chemistry

In the rapidly evolving field of organic and organosilicon chemistry, Silacyclopentane, 3-ethynyl-1,1-dimethyl- (CAS No. 2411219-08-2) has emerged as a compound of significant interest. This structurally unique molecule combines a silacyclopentane core with an ethynyl functional group, offering a blend of reactivity and stability that makes it invaluable for synthetic applications. Researchers and industries are increasingly exploring its potential in materials science, pharmaceuticals, and advanced polymer development, aligning with current trends toward sustainable and high-performance materials.

The 3-ethynyl-1,1-dimethyl substitution pattern on the silacyclopentane ring introduces distinct electronic and steric properties, enabling selective transformations. This feature is particularly relevant in click chemistry, where the ethynyl group facilitates copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions—a cornerstone of bioconjugation and drug discovery. As demand for precision in molecular design grows, compounds like Silacyclopentane, 3-ethynyl-1,1-dimethyl- are gaining traction for their ability to streamline complex syntheses.

From an industrial perspective, the compound’s compatibility with silicon-based polymers addresses key challenges in flexible electronics and coatings. Innovations in wearable technology and energy-efficient displays often rely on organosilicon precursors, placing CAS No. 2411219-08-2 at the forefront of material innovation. Its thermal stability and low toxicity profile further enhance its appeal, meeting regulatory and environmental standards—a priority for modern manufacturers.

Frequently asked questions in academic forums highlight curiosity about the compound’s synthesis and applications. For instance, "How does 3-ethynyl-1,1-dimethyl-silacyclopentane compare to other alkynyl silanes in cross-coupling reactions?" or "What role does it play in photoresist formulations for semiconductor fabrication?" These queries reflect its multidisciplinary relevance. Analytical techniques such as NMR and mass spectrometry confirm its purity, a critical factor for reproducibility in research.

Beyond laboratories, the compound’s potential in agrochemicals and fragrances is under investigation. Its volatile yet controllable nature makes it a candidate for slow-release formulations, aligning with the agro-industry’s shift toward precision agriculture. Meanwhile, its structural motifs inspire computational chemists to model new silacyclopentane derivatives for virtual screening—a method accelerating drug discovery pipelines.

In summary, Silacyclopentane, 3-ethynyl-1,1-dimethyl- exemplifies how niche chemicals can drive broad scientific progress. Its adaptability across sectors—from electronics to life sciences—positions it as a high-value intermediate in the chemical supply chain. As research uncovers further applications, this compound is poised to remain a topic of discussion in both academic and industrial circles.